molecular formula C24H25N5O2S2 B2724918 3-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one CAS No. 847401-11-0

3-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

Cat. No.: B2724918
CAS No.: 847401-11-0
M. Wt: 479.62
InChI Key: CAGSZCHDRPQVRA-UHFFFAOYSA-N
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Description

3-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C24H25N5O2S2 and its molecular weight is 479.62. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

  • Synthesis of Polyfunctionalized Heterocycles : Compounds similar to the one are often synthesized through reactions involving deprotonation and cyclization processes. These methods enable the creation of polyfunctionalized heterocycles, which are crucial in drug discovery and development due to their diverse biological activities. For instance, allyl- and benzylsulfanyl-substituted 2-aza-1,3,5-trienes can transform into 4,5-dihydro-1,3-thiazoles through superbase treatment, demonstrating the compound's relevance in synthesizing novel heterocycles with potential therapeutic uses (Nedolya et al., 2015).

  • Spectroscopic and DFT Studies for NLO Applications : The structural and electronic properties of heterocyclic compounds, including benzimidazole and oxazepine hybrids, have been explored through spectroscopic and Density Functional Theory (DFT) studies. These investigations reveal the compounds' potential in nonlinear optical (NLO) applications, highlighting their importance in developing materials for optical technologies (Almansour et al., 2016).

  • Antimicrobial Applications : Thiazole azodyes containing sulfonamide moieties have shown efficacy in providing UV protection and antimicrobial properties to cotton fabrics. This application underscores the compound's potential in textile industry innovations, particularly in enhancing fabric functionality (Mohamed et al., 2020).

  • Neuroleptic and Anticonvulsant Agents : The synthesis of benzothiazepine and oxazepine derivatives has been investigated for their potential as neuroleptic and anticonvulsant agents. This area of research indicates the compound's relevance in developing new treatments for psychiatric disorders and epilepsy (Bajaj et al., 2003).

  • Antimicrobial and Antifungal Activities : Novel thiazolyl-pyrazolyl-1,2,3-triazole derivatives have been synthesized and demonstrated promising antibacterial and antifungal activities. Such findings highlight the compound's potential in addressing microbial resistance and developing new antimicrobial agents (Nalawade et al., 2019).

Properties

IUPAC Name

3-[[5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N5O2S2/c30-22(27-14-8-1-2-9-15-27)17-32-23-26-25-21(29(23)18-10-4-3-5-11-18)16-28-19-12-6-7-13-20(19)33-24(28)31/h3-7,10-13H,1-2,8-9,14-17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAGSZCHDRPQVRA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N5O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

479.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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